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Compound Name: 2-Aminonicotinaldehyde

Cat. No.: B047744

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3-pyridinecarboxaldehyde, with the CAS number 7521-41-7, is a heterocyclic organic
compound belonging to the pyridine family.[1] Its structure, featuring a pyridine ring substituted
with both an amino and a formyl (aldehyde) group, makes it a versatile and valuable building
block in organic synthesis.[1] The presence of these reactive functional groups allows for a
multitude of chemical transformations, rendering it an important intermediate in the synthesis of
more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][2]
[3] This technical guide provides a comprehensive overview of the known properties, hazards,
and synthetic methodologies related to 2-Amino-3-pyridinecarboxaldehyde, along with
representative experimental protocols for its characterization and evaluation.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Amino-3-
pyridinecarboxaldehyde. These values are compiled from various chemical suppliers and
databases. It is important to note that some of these are predicted values and should be
confirmed by experimental analysis.
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Property Value Source
Molecular Formula CeHeN20 [4115][6]
Molecular Weight 122.12 g/mol [4115][6]
Appearance Yellow to light brown crystalline 7]
powder or chunks
Melting Point 98-102 °C (lit.) [41[71[8]
Boiling Point 290.7 £ 25.0 °C (Predicted) [4][8]
Density 1.264 + 0.06 g/cm? (Predicted) [4107118]
Flash Point >300 °C [419]
Water Solubility Insoluble [4117118]

Solubility in Organic Solvents

Soluble in Ether, Ethyl acetate.
Slightly soluble in Chloroform
and Methanol.

[4]18]

pKa 4.99 £ 0.36 (Predicted) [4107]
LogP 1.05750 [7]
Synthesis

A highly efficient synthesis of 2-Amino-3-pyridinecarboxaldehyde has been reported by Rivera

et al. (2001), which involves the ortho-lithiation of 2-(pivaloylamino)pyridine followed by

formylation with dimethylformamide (DMF) and subsequent acid hydrolysis.[10]
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Step 3: Hydrolysis

Reagent

Step 1: Pivaloylation

Reagents
Pivaloyl Chioride, Triethylamine, MTBE 9

Step 2: Formylation

Reagents

1. t-BuLi, THP
2DMF ) (
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2-Aminopyridine

Ortho-lithiation & Formylation
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Administer single oral dose
to female rats (stepwise procedure)

Apply 0.5g to skin of albino rabbit
(4-hour exposure)

Instill single dose into
conjunctival sac of albino rabbit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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